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Compound of Interest

Compound Name: Dimethyl trithiocarbonate

Cat. No.: B3050028

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety, handling, and storage of chemical reagents is paramount. This guide provides a
comprehensive overview of the precautions required for dimethyl trithiocarbonate, a versatile
but hazardous organosulfur compound. Adherence to these guidelines is critical for ensuring
laboratory safety and minimizing environmental impact.

Chemical and Physical Properties

Dimethyl trithiocarbonate is a yellow liquid with a strong, unpleasant odor.[1] Key physical
and chemical properties are summarized in the table below for quick reference.
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Property Value

Chemical Formula C3H6S3[1]

Molecular Weight 138.27 g/mol [2]

Appearance Yellow liquid[1]

Odor Strong, unpleasant stench[1]
Melting Point -3 °C[3]

Boiling Point 101-102 °C at 12 mmHg|[3]
Density 1.254 g/mL at 25 °C[4]

Flash Point 97 °C (207 °F) - closed cup[1]
Water Solubility No data available[4]

Toxicological Data and Hazards

While comprehensive toxicological data for dimethyl trithiocarbonate is limited, available
information indicates it is harmful and requires careful handling. It is classified as a combustible
liquid and is very toxic to aquatic life with long-lasting effects.[5]
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Toxicity Metric Value Species Route
LDLo (Lowest
Published Lethal 500 mg/kg Rat Oral[3]

Dose)

Acute Toxicity (Oral,

Dermal, Inhalation)

No data available[4]

Skin

Corrosion/Irritation

Causes skin

irritation[5]

Serious Eye

Damage/Irritation

Causes serious eye
damage[5]

_ o May cause respiratory
Respiratory Irritation T
irritation[5]

Not identified as a
) " probable, possible, or
Carcinogenicity ]
confirmed human

carcinogen by IARCJ[4]

Upon combustion, dimethyl trithiocarbonate can release irritating and toxic gases, including
carbon oxides and sulfur oxides.[1]

Safe Handling and Personal Protective Equipment
(PPE)

Due to its hazardous nature and strong odor, all work with dimethyl trithiocarbonate should
be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[6]

Engineering Controls

Proper engineering controls are the first line of defense. Use of a chemical fume hood is
mandatory to control the release of vapors.[6] For highly odorous compounds like dimethyl
trithiocarbonate, specialized odor abatement systems, such as wet scrubbing and carbon
filtration, are recommended to prevent environmental release and nuisance complaints.[6]
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Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when handling dimethyl trithiocarbonate.

PPE Category

Specification

Eye/Face Protection

Safety glasses with side shields or chemical
goggles.[4] A face shield may be necessary for

splash hazards.

Skin Protection

Chemically resistant gloves (e.g., nitrile,
neoprene). Always inspect gloves before use

and use proper removal technique.[4]

Body Protection

A lab coat or chemically resistant apron should
be worn. For larger quantities or splash risks,

chemical-resistant coveralls may be appropriate.

Respiratory Protection

Generally not required when working in a
functional fume hood. For spill cleanup or in
situations with inadequate ventilation, a NIOSH-
approved respirator with organic vapor

cartridges should be used.[4]

The following diagram illustrates the logical workflow for ensuring personal safety when

handling dimethyl trithiocarbonate.
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Personal Protective Equipment (PPE) Workflow.

Storage Requirements
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Proper storage of dimethyl trithiocarbonate is crucial to maintain its stability and prevent
hazardous situations.

o Containers: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]
» Conditions to Avoid: Avoid heat, sparks, open flames, and other ignition sources.[5]
e Incompatible Materials: Keep away from strong oxidizing agents.[4]

o Odor Control: Due to its strong stench, storing it in a ventilated cabinet or an area with
secondary containment that also addresses odor is advisable.[4]

Emergency Procedures
First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration.

[4]
o Skin Contact: In case of skin contact, wash off with soap and plenty of water.[4]
» Eye Contact: In case of eye contact, flush eyes with water as a precaution.[4]

¢ Ingestion: If swallowed, rinse mouth with water. Never give anything by mouth to an
unconscious person.[4]

In all cases of exposure, seek immediate medical attention.

Spill and Leak Procedures

In the event of a spill, the following steps should be taken:
o Evacuate: Immediately evacuate the area and alert others.
o Ventilate: Ensure the area is well-ventilated, preferably with a fume hood.

e Contain: For small spills, use an inert absorbent material like vermiculite or sand to contain
the spill.
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e Collect: Carefully scoop up the absorbed material into a suitable, labeled container for
disposal.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

o Dispose: Dispose of all contaminated materials as hazardous waste according to local
regulations.

The following decision tree outlines the general response to a chemical spill.
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Chemical Spill Response Decision Tree.

Firefighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

e Specific Hazards: Combustion may produce toxic sulfur and carbon oxides.[1]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Disposal Considerations

All waste containing dimethyl trithiocarbonate must be treated as hazardous waste. Dispose
of surplus and non-recyclable solutions through a licensed disposal company.[4] Do not allow
the product to enter drains.[4]

Experimental Protocol: General Guideline for Acute
Oral Toxicity (Limit Test)

As specific experimental protocols for dimethyl trithiocarbonate are not publicly available, this
section provides a generalized methodology for an acute oral toxicity limit test, based on
established guidelines. This is for informational purposes only and must be adapted and
approved by the relevant institutional animal care and use committee (IACUC).

Objective: To determine if a single oral dose of 500 mg/kg of dimethyl trithiocarbonate
causes mortality or evident toxicity in rats.

Materials:

o Dimethyl trithiocarbonate

Vehicle for administration (e.g., corn oil)

Sprague-Dawley rats (one sex, typically female), young adults

Oral gavage needles

Appropriate caging and environmental controls

Methodology:
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e Acclimatization: Animals are acclimated to the laboratory conditions for at least 5 days prior
to the study.

o Fasting: Animals are fasted overnight (with access to water) before dosing.

o Dose Preparation: The test substance is prepared in the vehicle to a concentration that
allows for administration of 500 mg/kg in a reasonable volume (e.g., 5-10 mL/kg).

o Administration: A single dose is administered to each animal via oral gavage. A control group
receives the vehicle only.

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, respiratory and circulatory systems, autonomic and central nervous system
activity, and behavior patterns) and body weight changes. Observations are frequent on the
day of dosing and at least daily thereafter for 14 days.

o Necropsy: At the end of the 14-day observation period, all surviving animals are euthanized
and subjected to a gross necropsy.

This guide is intended to provide a thorough overview of the safety precautions for dimethyl
trithiocarbonate. Always consult the most recent Safety Data Sheet (SDS) from your supplier
and your institution's specific safety protocols before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Dimethyl Trithiocarbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050028#dimethyl-trithiocarbonate-safety-handling-
and-storage-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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